Cas no 1261807-57-1 (2-(Bromomethyl)-5-hydroxynaphthalene)

• Product Name: 2-(Bromomethyl)-5-hydroxynaphthalene
• CAS No: 1261807-57-1
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• CID: 4797668
• Update Time: 2025-06-11

2-(Bromomethyl)-5-hydroxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-hydroxynaphthalene

• Inchi： 1S/C11H9BrO/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13/h1-6,13H,7H2
• InChI Key： NIQOBTBSFBBSPM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C(=CC=CC=2C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Additional information on 2-(Bromomethyl)-5-hydroxynaphthalene

Professional Introduction to 2-(Bromomethyl)-5-hydroxynaphthalene (CAS No. 1261807-57-1)

2-(Bromomethyl)-5-hydroxynaphthalene, identified by the Chemical Abstracts Service registry number CAS No. 1261807-57-1, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, featuring a bromomethyl group at the 2-position and a hydroxyl group at the 5-position of a naphthalene core, exhibits unique reactivity that makes it valuable for constructing complex molecular architectures.

The bromomethyl functional group (Bromomethyl) provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various substituents such as amines, alcohols, and thiols. This characteristic is particularly useful in the synthesis of biologically active molecules, where functional group transformations are often required to achieve desired pharmacological properties. The hydroxyl group (hydroxyl) at the 5-position further enhances the compound's versatility by allowing for etherification, esterification, or participation in hydrogen bonding interactions.

In recent years, 2-(Bromomethyl)-5-hydroxynaphthalene has garnered attention in the development of novel therapeutic agents. Its structural motif is reminiscent of natural products and bioactive scaffolds, making it a promising candidate for drug discovery programs. For instance, researchers have explored its utility in generating derivatives with potential antimicrobial and anti-inflammatory activities. The naphthalene core is a common feature in many pharmaceuticals due to its ability to form stable complexes with biological targets and its favorable pharmacokinetic properties.

One of the most compelling applications of 2-(Bromomethyl)-5-hydroxynaphthalene lies in its role as a building block for heterocyclic compounds. Heterocycles are integral to many drugs and natural products, and introducing them into molecular frameworks often requires sophisticated synthetic strategies. The bromomethyl group allows for facile coupling with nitrogen-containing heterocycles via Suzuki-Miyaura cross-coupling reactions, while the hydroxyl group can be used to stabilize intermediates or enhance solubility.

Recent advances in green chemistry have also highlighted the importance of sustainable synthetic methodologies. 2-(Bromomethyl)-5-hydroxynaphthalene can be synthesized using environmentally friendly approaches, such as catalytic bromination and hydroxylation processes that minimize waste and energy consumption. These methods align with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that the production of this compound remains both efficient and eco-friendly.

The compound's reactivity also makes it valuable in materials science applications. For example, it can be polymerized or incorporated into polymers to create materials with tailored properties. The naphthalene core contributes to aromaticity and rigidity, while the functional groups provide sites for further chemical modification. Such materials have potential uses in coatings, adhesives, and electronic devices.

In conclusion, 2-(Bromomethyl)-5-hydroxynaphthalene (CAS No. 1261807-57-1) is a versatile intermediate with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features—comprising a bromomethyl group (Bromomethyl) and a hydroxyl group (hydroxyl)—enable diverse chemical transformations that are essential for developing novel compounds. As research continues to uncover new synthetic pathways and applications, this compound will undoubtedly remain a cornerstone of innovation in the chemical sciences.